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Compound of Interest

Compound Name: Nitroethylene

Cat. No.: B032686 Get Quote

Nitroethylene is a highly reactive and hazardous chemical intermediate used in various

organic syntheses.[1][2] Due to its toxicity, flammability, and potential for violent polymerization,

strict adherence to safety protocols is paramount for the protection of laboratory personnel and

the environment.[3][4] This guide provides essential safety information, operational procedures,

and disposal plans for researchers, scientists, and drug development professionals.

Hazard Summary & Key Data
Nitroethylene is a toxic, combustible, and highly reactive liquid.[1][3][4] It is suspected to

cause cancer and may damage fertility or the unborn child.[4] Prolonged or repeated inhalation

can cause organ damage.[4] The chemical, physical, and toxicological properties have not

been exhaustively investigated, warranting a high degree of caution.[5]
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Property Value Source

CAS Number 3638-64-0 [1]

Molecular Formula C₂H₃NO₂ [1]

Appearance
Colorless liquid with a pungent

odor
[1]

Boiling Point 98.5 °C (209.3 °F) [1]

Flash Point 23.2 °C (73.8 °F) [1]

Vapor Pressure 45.8 mmHg at 25 °C [1]

Occupational Exposure Limits

(OELs)

Not established. Handle with

extreme caution.

Note: No specific Permissible Exposure Limit (PEL) from OSHA or Threshold Limit Value (TLV)

from ACGIH has been established for nitroethylene. In the absence of specific limits, all

handling should be performed in a manner that minimizes any potential for exposure.

Personal Protective Equipment (PPE)
A comprehensive PPE ensemble is mandatory when handling nitroethylene. The following

table summarizes the required equipment.

Required Personal Protective Equipment
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Body Part Equipment Specification & Rationale

Hands Chemical-Resistant Gloves

Butyl or Neoprene gloves are

recommended for handling

nitro-compounds.[6] Always

inspect gloves for integrity

before use and use proper

removal techniques to avoid

skin contact.[7] Dispose of

contaminated gloves

immediately as hazardous

waste.[7]

Eyes/Face Safety Goggles & Face Shield

Chemical splash goggles are

mandatory.[8] A full-face shield

should be worn over the

goggles to protect against

splashes.[8][9]

Respiratory
Chemical Fume Hood /

Respirator

All handling must occur in a

certified chemical fume hood to

ensure adequate ventilation.[7]

For higher-level protection or in

case of ventilation failure, use

NIOSH-approved respirators

with Type OV/AG/P99 (US) or

ABEK-P2 (EU EN 143)

cartridges.[5]

Body
Flame-Resistant Lab Coat &

Apron

Wear a flame-resistant lab

coat.[9] A chemical-resistant

apron should be worn over the

lab coat for additional

protection against spills.

Feet Closed-Toe Shoes

Sturdy, closed-toe shoes made

of a non-porous material are

required.
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Operational Plan: From Preparation to Disposal
This section provides a step-by-step guide for the safe handling and disposal of nitroethylene.

Preparation and Engineering Controls
Work Area: Designate a specific area for handling nitroethylene within a certified chemical

fume hood.

Ventilation: Ensure the fume hood provides appropriate exhaust ventilation.[7]

Emergency Equipment: Confirm that a safety shower, eyewash station, and a Class B (or

ABC) fire extinguisher are readily accessible.

Spill Kit: Prepare a spill kit containing inert absorbent material (e.g., sand, vermiculite), non-

sparking tools for cleanup, and a designated hazardous waste container.[9][10] Do not use

combustible materials like paper towels to absorb spills.[10]

Grounding: Ensure all equipment is properly grounded to prevent static discharge.[9]

Storage: Nitroethylene is unstable and can polymerize.[3] It should be stored in a cool, dry,

and dark place, away from direct sunlight and incompatible materials such as strong

oxidizers and bases.[1][3] For longer-term storage, a 10% solution in benzene refrigerated at

-10°C can be stable for up to six months.[3]

Handling Procedure
Don PPE: Before handling, put on all required personal protective equipment as detailed in

the table above.

Minimize Quantities: Work with the smallest practical quantities of the material to minimize

risk.[9]

Transfer: Use non-sparking tools (e.g., plastic or ceramic spatulas) for all transfers.[9] Avoid

any friction or impact.[9]

Avoid Incompatibles: Keep the compound away from heat, open flames, and incompatible

materials.[3][9]
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Decontamination
Equipment: Thoroughly decontaminate all surfaces and equipment that came into contact

with nitroethylene using a suitable solvent, followed by soap and water.

Waste: All cleaning materials and rinsate must be collected and disposed of as hazardous

waste.[10]

Disposal Plan
Waste Classification: Nitroethylene and any materials contaminated with it are classified as

hazardous chemical waste.[10]

Containerization: Collect all nitroethylene waste (including contaminated gloves, absorbent

materials, and empty containers) in a clearly labeled, sealed, and compatible hazardous

waste container.[7][10] The label must include the full chemical name and appropriate hazard

warnings.

Licensed Disposal: Do not pour nitroethylene down the drain or discard it in regular trash.

[10] Arrange for disposal through your institution's Environmental Health and Safety (EHS)

office or a licensed professional waste disposal company.[7]

Disposal Method: The recommended disposal method is incineration in a chemical

incinerator equipped with an afterburner and scrubber.[7] Extra care is required during

ignition due to the material's high flammability.[7]

The logical workflow for handling nitroethylene is illustrated in the diagram below.
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1. Preparation Phase

2. Handling Phase

3. Post-Handling & Disposal Phase

Emergency Procedures

Designate Fume Hood Area

Don Full PPE

Prepare Spill Kit

Handle Small Quantities

Use Non-Sparking Tools Spill / Exposure Event

If Spill Occurs

Avoid Heat & Incompatibles

Decontaminate Equipment

Collect Hazardous Waste

Arrange Professional Disposal

END

Procedure Complete

Evacuate & Ventilate Administer First Aid

Contain Spill

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Nitroethylene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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